Cas no 1498420-04-4 (1,4-Thiazepine, 3-(4-fluorophenyl)hexahydro-)

• Product Name: 1,4-Thiazepine, 3-(4-fluorophenyl)hexahydro-
• CAS No: 1498420-04-4
• MF: C₁₁H₁₄FNS
• MW: 211.298964977264
• CID: 5251292
• Update Time: 2025-11-03

1,4-Thiazepine, 3-(4-fluorophenyl)hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Thiazepine, 3-(4-fluorophenyl)hexahydro-

• Inchi： 1S/C11H14FNS/c12-10-4-2-9(3-5-10)11-8-14-7-1-6-13-11/h2-5,11,13H,1,6-8H2
• InChI Key： GTZARMZTPAGDBZ-UHFFFAOYSA-N
• SMILES： S1CCCNC(C2=CC=C(F)C=C2)C1

Additional information on 1,4-Thiazepine, 3-(4-fluorophenyl)hexahydro-

1,4-Thiazepine, 3-(4-fluorophenyl)hexahydro-

The compound 1,4-Thiazepine, 3-(4-fluorophenyl)hexahydro- (CAS No. 1498420-04-4) is a heterocyclic compound belonging to the thiazepine family. Thiazepines are seven-membered rings containing one sulfur atom and one nitrogen atom. The 3-(4-fluorophenyl) substituent adds a fluorinated aromatic group to the structure, which can influence the compound's chemical properties and reactivity. This compound has been studied in various contexts, including its potential applications in pharmaceuticals and materials science.

Recent research has focused on the synthesis and characterization of 1,4-thiazepines with substituted phenyl groups. The fluorinated phenyl group in this compound introduces electron-withdrawing effects, which can modulate the electronic properties of the thiazepine ring. This modulation is particularly interesting for applications in optoelectronics and as precursors for advanced materials. For instance, studies have shown that such compounds can exhibit unique fluorescence properties under UV light, making them candidates for use in sensors or imaging agents.

In terms of synthesis, 1,4-thiazepines are typically prepared through cyclization reactions involving aminothiols or related precursors. The introduction of the 3-(4-fluorophenyl) group often involves nucleophilic aromatic substitution or coupling reactions. These methods have been optimized in recent years to improve yield and purity, making it easier to produce compounds like CAS No. 1498420-04-4 on a larger scale for research purposes.

The chemical stability of 1,4-thiazepines is another area of interest. Due to the sulfur-nitrogen ring system, these compounds are generally stable under mild conditions but can undergo various transformations under specific reaction conditions. For example, oxidation reactions can lead to the formation of sulfonic acid derivatives or other functionalized products. Such transformations are valuable for expanding the range of applications for these compounds.

From a pharmacological perspective, thiazepines have been explored as potential drug candidates due to their ability to interact with biological targets such as enzymes or receptors. The presence of a fluorinated phenyl group in CAS No. 1498420-04-4 may enhance bioavailability or specificity towards certain targets. However, further studies are required to fully understand its pharmacokinetic properties and potential therapeutic applications.

In conclusion, 1,4-thiazepine derivatives, including CAS No. 1498420-04-, represent an important class of compounds with diverse potential applications. Ongoing research continues to uncover new insights into their synthesis methods, chemical properties, and functional applications across various fields.